Cas no 61885-19-6 (Benzoic acid, 2,3,6-trihydroxy-, methyl ester)

Benzoic acid, 2,3,6-trihydroxy-, methyl ester structure
61885-19-6 structure
Product Name:Benzoic acid, 2,3,6-trihydroxy-, methyl ester
CAS No:61885-19-6
MF:C8H8O5
MW:184.146122932434
CID:463832
PubChem ID:12318194
Update Time:2025-04-19

Benzoic acid, 2,3,6-trihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3,6-trihydroxy-, methyl ester
    • methyl 2,3,6-trihydroxybenzoate
    • DTXSID20488028
    • 61885-19-6
    • Inchi: 1S/C8H8O5/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3,9-11H,1H3
    • InChI Key: JMHTWRAXAAZKPL-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=C(C=1C(=O)OC)O)O

Computed Properties

  • Exact Mass: 184.03714
  • Monoisotopic Mass: 184.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • PSA: 86.99

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